Cas no 821776-65-2 (Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-)
821776-65-2 structure
Product Name:Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-
CAS No:821776-65-2
MF:C12H16ClN3
MW:237.728541374207
CID:697307
PubChem ID:11470420
Update Time:2025-04-19
Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-
- 2-chloro-4-[2-(dimethylamino)ethyl-methylamino]benzonitrile
- SCHEMBL3061114
- DTXSID10466936
- AKOS013004106
- 821776-65-2
-
- Inchi: 1S/C12H16ClN3/c1-15(2)6-7-16(3)11-5-4-10(9-14)12(13)8-11/h4-5,8H,6-7H2,1-3H3
- InChI Key: OVJADYJPTSFGTG-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=CC(=C1)N(C)CCN(C)C
Computed Properties
- Exact Mass: 237.1032752g/mol
- Monoisotopic Mass: 237.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30.3Ų
Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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